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Compound of Interest

Compound Name: Br-PEG6-C2-NHBoc

Cat. No.: B15579333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Br-PEG6-C2-NHBoc is a heterobifunctional linker widely utilized in the field of bioconjugation.

Its structure comprises a bromo group for covalent attachment to nucleophilic residues like

cysteines, a hydrophilic hexaethylene glycol (PEG6) spacer to enhance solubility and provide

spatial separation, and a tert-butyloxycarbonyl (Boc)-protected amine for subsequent

functionalization. This versatile linker is particularly prominent in the synthesis of Proteolysis

Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).[1][2][3]

The PEG spacer in Br-PEG6-C2-NHBoc offers several advantages in bioconjugation, including

increased stability of the resulting conjugate, prolonged circulation half-life, and reduced

immunogenicity.[4] The strategic placement of the reactive bromo group and the protected

amine allows for a sequential and controlled conjugation strategy.

This document provides detailed application notes and protocols for the effective use of Br-
PEG6-C2-NHBoc in bioconjugation workflows, covering conjugation to proteins, deprotection

of the Boc group, and subsequent conjugation of a second molecule.
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Property Value

Molecular Formula C19H38BrNO8

Molecular Weight 488.41 g/mol [5]

Appearance Light yellow to yellow liquid[5]

Storage

Store at 4°C, sealed and protected from

moisture. For long-term storage in solvent, store

at -80°C for up to 6 months.[5]

Solubility: Br-PEG6-C2-NHBoc is soluble in organic solvents such as DMSO and DMF.

Bioconjugation Strategy Overview
The use of Br-PEG6-C2-NHBoc in bioconjugation typically follows a two-step process. First,

the bromo group is reacted with a nucleophilic residue on a biomolecule, most commonly the

thiol group of a cysteine residue. Following this initial conjugation and purification, the Boc-

protecting group on the terminal amine is removed under acidic conditions. This newly exposed

primary amine is then available for conjugation to a second molecule of interest, which could

be a payload for an ADC or an E3 ligase ligand for a PROTAC.
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Step 1: Initial Conjugation

Step 2: Boc Deprotection

Step 3: Second Conjugation

Biomolecule
(e.g., Protein with Cysteine)

Biomolecule-PEG6-C2-NHBoc
ConjugateThiol-Alkylation

Br-PEG6-C2-NHBoc

Biomolecule-PEG6-C2-NHBoc

Biomolecule-PEG6-C2-NH2
ConjugateDeprotection

Acidic Conditions
(e.g., TFA)

Biomolecule-PEG6-C2-NH2

Final Bioconjugate
Amide Bond Formation

Molecule of Interest
(e.g., Payload, E3 Ligase Ligand)

with NHS ester

Crude Conjugation Mixture

Purification Method

Size Exclusion
Chromatography (SEC)

Size-based

Ion Exchange
Chromatography (IEX)

Charge-based

Hydrophobic Interaction
Chromatography (HIC)

Hydrophobicity-based

Purified Bioconjugate
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Target Protein Ligand

PROTACBr-PEG6-C2-NH2

E3 Ligase Ligand

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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